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Compound of Interest

Compound Name: 4-Butylphenol-d5

Cat. No.: B582293

Disclaimer: This document provides a comprehensive safety and handling guide for 4-
Butylphenol-d5. As specific safety data for the deuterated compound is limited, this guide is
primarily based on the well-documented information for its non-deuterated analogue, 4-tert-
butylphenol. The toxicological and physical properties are expected to be very similar, but this
information should be used as a guideline and with due caution.

Executive Summary

4-Butylphenol-d5 is a deuterated form of 4-butylphenol. While specific safety data for the
deuterated compound is not readily available, the safety profile is expected to be comparable
to that of 4-tert-butylphenol. 4-tert-Butylphenol is classified as a hazardous substance that can
cause skin irritation, serious eye damage, and is suspected of damaging fertility. It is also toxic
to aquatic life with long-lasting effects.[1][2][3][4] This guide provides a detailed overview of the
known hazards, handling precautions, and emergency procedures associated with 4-tert-
butylphenol, which should be applied when working with 4-Butylphenol-d5.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 4-tert-butylphenol.
These values should be considered as close approximations for 4-Butylphenol-d5.
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Property Value
Molecular Formula C10H140
Molecular Weight 150.22 g/mol [5]

White to light yellow crystalline solid, flakes, or
Appearance

pastilles
Odor Phenolic, disinfectant-like
Melting Point 96 -101°C
Boiling Point 236 - 238 °C
Flash Point > 093.33 °C (> 200.00 °F) TCC
Vapor Pressure 0.0381 mmHg @ 25 °C
Water Solubility 8.79/L@ 20 °C
Density 0.908 g/cm® @ 20 °C

Toxicological Data

The toxicological data for 4-tert-butylphenol is summarized below. This information highlights
the potential health hazards associated with exposure.
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Toxicity Metric Value Species Test Guideline

LD50 Oral > 2,000 mg/kg Rat

EC50 (Daphnia OECD Test Guideline
4.8 mg/l (48 h) Water flea

magna)

202

ErC50 (Algae)

14 mg/l (72 h)

Pseudokirchneriella

OECD Test Guideline

subcapitata 201
L L ) OECD Test Guideline
Skin Irritation Causes skin irritation Rabbit
404
o Causes serious eye ] OECD Test Guideline
Eye Irritation Rabbit

damage

405

Reproductive Toxicity

Suspected of
damaging fertility

Hazard Identification and Classification

4-tert-Butylphenol is classified under the Globally Harmonized System (GHS) with the following

hazard statements:

e H315: Causes skin irritation.

e H318: Causes serious eye damage.

e H361: Suspected of damaging fertility or the unborn child.

e H410: Very toxic to aquatic life with long lasting effects.

Handling Precautions and Personal Protective
Equipment (PPE)

Safe handling of 4-Butylphenol-d5 requires strict adherence to laboratory safety protocols and

the use of appropriate personal protective equipment.

Engineering Controls
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o Work with 4-Butylphenol-d5 should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood.

o Ensure that safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield should be worn.

e Hand Protection: Wear chemically resistant gloves such as neoprene or butyl rubber. Nitrile
gloves may be suitable for incidental contact with dilute solutions but should be changed
immediately upon contamination.

» Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For
tasks with a higher risk of splashing, a chemically resistant apron is recommended.

» Respiratory Protection: If working outside of a fume hood or if dust/vapors are generated, a
NIOSH-approved respirator with an organic vapor cartridge is necessary.

Experimental Protocols

The following are summaries of the methodologies for key safety assessment experiments
cited for phenolic compounds.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.
Methodology:
« Animal Model: The albino rabbit is the preferred species for this test.

o Application: A small amount of the test substance (0.5 g for solids) is applied to a shaved
patch of skin on the animal.

o Exposure: The substance is left in contact with the skin for a defined period, typically 4
hours.
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o Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at
specific intervals after application. Observations continue for up to 14 days to assess the
reversibility of any effects.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This test evaluates the potential of a substance to cause irritation or damage to the eyes.
Methodology:
e Animal Model: The albino rabbit is the recommended animal model.

o Application: A single dose of the test substance is applied into the conjunctival sac of one
eye of the animal. The other eye serves as a control.

o Observation: The eyes are examined at regular intervals (1, 24, 48, and 72 hours after
application) for signs of corneal opacity, iris lesions, and conjunctival redness and swelling.
The observation period can be extended up to 21 days to determine the reversibility of the
effects.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 4-Butylphenol-d5
in a laboratory setting.
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Caption: Safe handling workflow for 4-Butylphenol-d5.
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Emergency Procedures

In the event of an emergency, follow these procedures:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

o Spill: Evacuate the area. Wear appropriate PPE and contain the spill. Absorb with an inert
material and place in a suitable container for disposal. Avoid generating dust.

Disposal Considerations

Dispose of 4-Butylphenol-d5 and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not allow the material to enter drains
or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety Data and Handling Precautions
for 4-Butylphenol-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582293#4-butylphenol-d5-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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